![molecular formula C19H22N6O B6430841 2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one CAS No. 2198692-37-2](/img/structure/B6430841.png)
2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one
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Overview
Description
This compound is a pyrrolo[2,3-d]pyrimidine derivative . It is structurally distinct from traditional purine-based molecules . The compound is a yellow solid with a melting point of 287–288 °C .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrrolo[2,3-d]pyrimidine core . The compound also contains various functional groups, including a methyl group, an azetidin-3-yl group, and a hexahydrocinnolin-3-one group .Physical And Chemical Properties Analysis
This compound is a yellow solid with a melting point of 287–288 °C . Its IR spectrum shows peaks at 3137 cm^-1 (NH), 1676 cm^-1 (C=O), and 1609 cm^-1 (C=N) .Scientific Research Applications
Multi-Targeted Kinase Inhibitors
This compound is a derivative of pyrrolo[2,3-d]pyrimidine, which has been found to have potential as a multi-targeted kinase inhibitor . It has shown significant activity against EGFR, Her2, VEGFR2, and CDK2 enzymes, with IC50 values ranging from 40 to 204 nM . This is comparable to the well-known TKI sunitinib (IC50 = 261 nM) .
Apoptosis Inducers
The compound has been found to induce cell cycle arrest and apoptosis in HepG2 cells . This is accompanied by a notable increase in proapoptotic proteins caspase-3 and Bax, as well as the downregulation of Bcl-2 activity .
Anticancer Therapeutics
The compound has shown promising cytotoxic effects against different cancer cell lines . Among these novel compounds, promising cytotoxic effects were observed against four different cancer cell lines, with IC50 values ranging from 29 to 59 µM .
Antimicrobial Activity
Pyrrolopyrazine derivatives, which include the compound , have been found to exhibit antimicrobial activity .
Antiviral Activity
Pyrrolopyrazine derivatives have also been found to exhibit antiviral activity .
Antifungal Activity
In addition to their antimicrobial and antiviral activities, pyrrolopyrazine derivatives have been found to exhibit antifungal activity .
Mechanism of Action
Target of Action
The primary targets of this compound are likely to be kinases , such as CDK2 and VEGFR2 . Kinases are enzymes that catalyze the transfer of a phosphate group from ATP to a specific molecule, and they play a crucial role in various cellular processes, including cell division, metabolism, and signal transduction .
Mode of Action
The compound interacts with its targets by binding to the kinase’s active site, thereby inhibiting its activity . This interaction can lead to changes in the phosphorylation state of proteins, affecting their function and the cellular processes they regulate .
Biochemical Pathways
The inhibition of kinases like CDK2 can affect the cell cycle , leading to cell cycle arrest . This is because CDK2 is a key regulator of the cell cycle, and its inhibition can prevent cells from progressing through the cycle . Similarly, the inhibition of VEGFR2 can affect angiogenesis , the process by which new blood vessels form .
Result of Action
The result of the compound’s action can be seen at the molecular and cellular levels. At the molecular level, the compound’s inhibition of kinases can lead to changes in protein phosphorylation . At the cellular level, these changes can lead to cell cycle arrest and apoptosis, or programmed cell death .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For example, the pH of the environment can affect the compound’s solubility and stability, while the presence of other molecules can influence its binding to its target . Additionally, the compound’s efficacy can be influenced by factors such as the expression level of its target and the presence of other signaling molecules .
properties
IUPAC Name |
2-[[1-(6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)azetidin-3-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O/c1-12-6-16-18(22-12)19(21-11-20-16)24-8-13(9-24)10-25-17(26)7-14-4-2-3-5-15(14)23-25/h6-7,11,13,22H,2-5,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFSAXRJZSIMIBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1)C(=NC=N2)N3CC(C3)CN4C(=O)C=C5CCCCC5=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one |
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